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Compound of Interest

Compound Name: Benzathine

Cat. No.: B1666193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides an in-depth examination of the core physicochemical

properties of Benzathine Benzylpenicillin Tetrahydrate, a long-acting antibiotic crucial for the

treatment of various bacterial infections. This document collates essential data on its chemical

identity, solubility, stability, and spectral characteristics. Detailed experimental protocols for key

analytical methods are provided, and logical workflows are visualized to support research and

development activities. All quantitative data is presented in structured tables for clarity and

comparative analysis.

Chemical Identity and Structure
Benzathine benzylpenicillin is a salt formed from two molecules of benzylpenicillin (penicillin

G) and one molecule of N,N'-dibenzylethylenediamine (benzathine).[1][2] This 2:1

stoichiometric relationship is fundamental to its structure and depot effect.[1] The compound

typically crystallizes as a tetrahydrate, incorporating four molecules of water into its crystal

lattice.[1][3]

Table 1: General Physicochemical and Identification Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1666193?utm_src=pdf-interest
https://www.benchchem.com/product/b1666193?utm_src=pdf-body
https://www.benchchem.com/product/b1666193?utm_src=pdf-body
https://www.benchchem.com/product/b1666193?utm_src=pdf-body
https://www.smolecule.com/products/s538953
https://www.accessdata.fda.gov/drugsatfda_docs/label/2012/050141s231lbl.pdf
https://www.smolecule.com/products/s538953
https://www.smolecule.com/products/s538953
https://cdn.who.int/media/docs/default-source/medicines/norms-and-standards/current-projects/benzathine_benzylpenicillin_tetrahydrate_qas21-879.pdf?sfvrsn=902cb82_5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Chemical Name

N,N'-Dibenzylethane-1,2-
diamine;bis((2S,5R,6R)-3,3
-dimethyl-7-oxo-6-[(2-
phenylacetyl)amino]-4-
thia-1-
azabicyclo[3.2.0]heptane-
2-carboxylic
acid);tetrahydrate

[1][4]

Synonyms

Penicillin G Benzathine

Tetrahydrate, Benzylpenicillin

Benzathine Tetrahydrate

[4][5][6]

Molecular Formula
(C₁₆H₁₈N₂O₄S)₂,C₁₆H₂₀N₂,

4H₂O
[3]

Molecular Weight 981.2 g/mol [1][3][4]

CAS Registry Number 41372-02-5 [3][7][8]

Appearance

White or almost white,

crystalline powder; odourless

or practically so.

[3][7][9][10]

| Hygroscopicity | Slightly hygroscopic. |[3] |

Solubility and pH
The limited aqueous solubility of benzathine benzylpenicillin is a cornerstone of its clinical

efficacy, enabling the creation of a depot upon intramuscular injection from which the active

drug is slowly released.[1][2] It is very slightly soluble in water and slightly soluble in alcohol.[2]

[7][9] Conversely, it is freely soluble in solvents like dimethylformamide and formamide.[1][7]

[10]

Table 2: Solubility Profile
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Solvent
Solubility
Description

Quantitative Data
(approx.)

Source(s)

Water
Very slightly
soluble

1 in 5000 (0.2
mg/mL)

[7]

Ethanol (96%) Slightly soluble 1 in 65 (15.4 mg/mL) [7]

Dimethylformamide Freely soluble - [1][7][9][10]

Formamide Freely soluble - [1][7][10]

Chloroform Sparingly soluble - [2]

| Ether | Practically insoluble | - |[3] |

pH: The pH of a saturated solution, or a prepared suspension, typically falls within a range of

4.0 to 7.5, depending on the specific preparation method outlined by various pharmacopoeias.

[3][7] For instance, a solution prepared by dissolving 50 mg in 50 mL of dehydrated alcohol and

adding 50 mL of water has a pH between 4.0 and 6.5.[7] A saturated solution in carbon dioxide-

free water has a pH of 5.0-7.5.[3]

Crystallographic and Spectroscopic Properties
The solid-state characteristics of benzathine benzylpenicillin tetrahydrate have been

elucidated through various analytical techniques.

Table 3: Crystallographic Data

Parameter Value Source(s)

Crystal System Monoclinic [1]

Space Group P2₁ [1]

| Unit Cell Parameters | a = 12.4 Å, b = 18.2 Å, c = 14.7 Å; α = 90°, β = 112°, γ = 90° |[1] |

Table 4: Spectroscopic Characterization Data
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Technique Feature
Wavenumber/Chem
ical Shift

Source(s)

FTIR
β-Lactam Ring
(C=O stretch)

1770 cm⁻¹ [1]

Amide Bond (N-H

bend)
1540 cm⁻¹ [1]

¹H NMR (D₂O) Phenyl Protons δ 7.3–7.5 ppm [1]

β-Lactam C6-H δ 5.5 ppm [1]

| ¹³C NMR | β-Lactam Carbonyl | δ 175 ppm |[1] |

Thermal Properties and Stability
Benzathine benzylpenicillin tetrahydrate exhibits specific thermal behavior. It has a broad

melting point, with reports of sintering at 100°C and melting above 110°C to a cloudy liquid that

becomes clear at 135°C.[10][11] Another source indicates a decomposition temperature of

>118°C.[12]

Storage and Stability:

Storage: Should be stored in tightly closed or hermetically sealed containers, protected from

light, at a temperature not exceeding 30°C.[3]

Solution Stability: Stock solutions in DMSO can be stored for up to 6 months at -80°C and 1

month at -20°C.[5][13] Aqueous solutions are rapidly inactivated by acids, alkali hydroxides,

and oxidizing agents.[7]

Experimental Protocols
Detailed methodologies are critical for the accurate characterization and quality control of

benzathine benzylpenicillin tetrahydrate.

High-Performance Liquid Chromatography (HPLC) for
Assay and Impurity Profiling
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This method is used to determine the content of both benzathine and benzylpenicillin and to

identify related impurities.[14][15][16]

Objective: To quantify the active components and assess purity.

Instrumentation: A standard HPLC system with a UV detector.

Column: A suitable C18 column (e.g., YMC-Pack ODS-A, Waters Atlantis T3), typically with a

3 µm particle size.[3]

Mobile Phase (Gradient Example):

Mobile Phase A: A mixture of a potassium dihydrogen phosphate solution (e.g., 34 g/L,

adjusted to pH 3.5), methanol, and water.[16]

Mobile Phase B: A similar phosphate buffer with a higher proportion of methanol.[16]

Sample Preparation:

Accurately weigh approximately 2 mg of the powder.[14]

Dissolve the sample in 1 mL of dimethylformamide (DMF).[14]

Dilute the stock solution with deionized water to a final nominal concentration of 0.2

mg/mL for analysis.[14]

Chromatographic Conditions:

Flow Rate: 1.0 mL/min.[16]

Column Temperature: 40-50°C.[3][16]

Detection: UV spectrophotometry at a specified wavelength.

Injection Volume: 20 µL.[15]

Data Analysis: The content of benzathine and benzylpenicillin is calculated by comparing

the peak areas from the sample chromatogram to those obtained from a reference standard
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solution.[15]

Determination of Water Content (Karl Fischer Titration)
This is the standard pharmacopoeial method for quantifying the water content in the hydrated

compound.[3]

Objective: To confirm the substance is the tetrahydrate form and meets specifications

(typically 5.0% to 8.0% w/w).[3]

Instrumentation: An automatic Karl Fischer titrator.

Method: Method A (volumetric titration) is typically employed.

Sample Preparation: Accurately weigh about 0.2 g of the substance and introduce it into the

titration vessel containing a suitable solvent (e.g., methanol).

Procedure: Titrate with the Karl Fischer reagent until the endpoint is reached. The water

content is calculated based on the volume of titrant consumed.

X-Ray Diffraction (XRD)
XRD is used to investigate the crystalline structure of the material.[17]

Objective: To confirm the crystal system, space group, and unit cell parameters, and to

detect any polymorphic changes.[1][17]

Instrumentation: An X-ray diffractometer with a copper Kα radiation source.

Sample Preparation: The powder sample is gently packed into a sample holder.

Procedure: The sample is scanned over a range of 2θ angles (e.g., from 1.5° to a higher

angle) at a defined scan rate (e.g., 2°/min).[17]

Data Analysis: The resulting diffraction pattern, with its characteristic peaks, is compared to

reference patterns to confirm the crystalline identity.

Mandatory Visualizations
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The following diagrams illustrate key workflows and logical relationships relevant to benzathine
benzylpenicillin tetrahydrate.

Analytical Workflow for Quality Control
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HPLC Analysis
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Click to download full resolution via product page

Caption: Experimental workflow for HPLC analysis of Benzathine Benzylpenicillin.
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Caption: Workflow for preparing solid dispersions via the solvent evaporation method.
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Caption: The depot mechanism leading to prolonged release of active Benzylpenicillin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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